Cas no 56522-51-1 (5-(2-aminoethyl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(2-aminoethyl)-4-bromo-2-methoxyphenol
• CAS No: 56522-51-1
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 4039666
• PubChem ID: 11481978
• Update Time: 2025-05-20

5-(2-aminoethyl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(2-aminoethyl)-4-bromo-2-methoxy-
• 5-(2-aminoethyl)-4-bromo-2-methoxyphenol
• SCHEMBL5351939
• EN300-1894138
• 56522-51-1
• DTXSID101276839

• Inchi： 1S/C9H12BrNO2/c1-13-9-5-7(10)6(2-3-11)4-8(9)12/h4-5,12H,2-3,11H2,1H3
• InChI Key： VATHVOGHZWSUTL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(CCN)=C(Br)C=C1OC

Computed Properties

• Exact Mass: 245.00514Da
• Monoisotopic Mass: 245.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(2-aminoethyl)-4-bromo-2-methoxyphenol

5-(2-Aminoethyl)-4-Bromo-2-Methoxyphenol (CAS No. 56522-51-1): A Comprehensive Overview

5-(2-Aminoethyl)-4-bromo-2-methoxyphenol (CAS No. 56522-51-1) is a specialized organic compound with a unique molecular structure that combines phenolic, amino, and bromo functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and development. The presence of both aminoethyl and bromophenol moieties makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 5-(2-aminoethyl)-4-bromo-2-methoxyphenol has increased, particularly in the field of neurotransmitter research and enzyme inhibition studies. Researchers are exploring its potential as a precursor for compounds targeting neurological disorders, given its structural similarity to certain bioactive molecules. The bromine substitution at the 4-position offers unique reactivity patterns that are valuable in medicinal chemistry applications.

The compound's physicochemical properties make it particularly interesting for formulation scientists. With a molecular weight of 246.11 g/mol and the presence of both polar (amino and hydroxyl) and non-polar (bromo and methoxy) groups, it demonstrates interesting solubility characteristics that are being investigated for drug delivery applications. Current research focuses on how these properties affect blood-brain barrier penetration, a hot topic in CNS drug development.

From a synthetic chemistry perspective, 56522-51-1 serves as a valuable intermediate in the preparation of more complex molecules. The bromo group offers excellent opportunities for further functionalization through various cross-coupling reactions, while the aminoethyl side chain provides a handle for additional modifications. These features make it particularly useful in combinatorial chemistry and high-throughput screening applications.

The analytical characterization of 5-(2-aminoethyl)-4-bromo-2-methoxyphenol typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Recent advancements in analytical technology have enabled more precise quality control of this compound, addressing growing concerns about chemical purity standards in pharmaceutical research - a topic frequently searched by quality assurance professionals.

In biochemical applications, this compound has shown promise in studies related to enzyme inhibition, particularly for enzymes involved in neurotransmitter metabolism. Researchers are investigating its potential as a scaffold for developing selective inhibitors, with some preliminary studies suggesting interesting structure-activity relationships. These findings align with current interests in precision medicine approaches.

The stability profile of CAS 56522-51-1 under various conditions is another area of active investigation. Understanding its degradation pathways is crucial for pharmaceutical formulation, especially considering the increasing regulatory emphasis on drug stability and impurity profiling. These aspects are particularly relevant given the current focus on quality by design (QbD) principles in drug development.

From a commercial perspective, the global market for 5-(2-aminoethyl)-4-bromo-2-methoxyphenol has seen steady growth, driven by increasing R&D activities in pharmaceutical and biotechnology sectors. Suppliers are focusing on improving synthetic routes to enhance yield and purity while reducing environmental impact - addressing the growing demand for green chemistry solutions in fine chemical production.

Recent patent literature reveals growing interest in derivatives of 56522-51-1 for various therapeutic applications. Several patent applications have emerged covering novel synthetic methods and potential medical uses, reflecting the compound's importance in intellectual property landscapes. This aligns with current trends in drug repurposing and new chemical entity development.

Safety assessments of 5-(2-aminoethyl)-4-bromo-2-methoxyphenol indicate that proper handling procedures should be followed, as with any laboratory chemical. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should be maintained - a topic of increasing importance in research institutions worldwide.

The future outlook for CAS 56522-51-1 appears promising, with potential applications expanding beyond its current uses. As research continues into its biochemical properties and synthetic utility, this compound may play an important role in addressing current challenges in medicinal chemistry and drug discovery - areas that consistently rank high in scientific search queries.

For researchers working with 5-(2-aminoethyl)-4-bromo-2-methoxyphenol, recent advances in analytical techniques have improved characterization capabilities. Modern spectral methods now allow for more detailed structural confirmation and purity assessment, addressing common questions about compound verification that frequently appear in scientific forums and search engines.

In conclusion, 56522-51-1 represents an interesting case study in how specialized chemical intermediates can find multiple applications across different scientific disciplines. Its unique combination of functional groups and reactivity patterns continues to make it a valuable tool for researchers exploring new frontiers in bioactive molecule development and pharmaceutical innovation.